![molecular formula C8H5BrCl2O B105508 2-Bromo-1-(2,5-dichlorophenyl)ethanone CAS No. 4571-25-9](/img/structure/B105508.png)
2-Bromo-1-(2,5-dichlorophenyl)ethanone
Overview
Description
2-Bromo-1-(2,5-dichlorophenyl)ethanone, also known as 2-Bromo-2,5-dichlorophenylacetone, is an organic compound belonging to the class of bromoacetones. It is a colorless liquid with a sweet odor and is insoluble in water. It is used in various scientific applications, including synthetic organic chemistry, biochemistry, and pharmaceutical research.
Scientific Research Applications
Chemical Synthesis and Protective Group Application
2-Bromo-1-(2,5-dichlorophenyl)ethanone has been synthesized as a chemical compound with potential uses in various chemical reactions. Li Hong-xia (2007) discussed its synthesis and application as an effective chemical protective group, highlighting its stability and non-reactivity under certain conditions (Li Hong-xia, 2007).
Computational Studies and Reaction Analysis
T. Erdogan and F. Erdoğan (2019) conducted a computational study to investigate the reactions between imidazole and various 2-bromo-1-arylethanones, including this compound. Their research utilized Density Functional Theory calculations to analyze these reactions, providing insight into the molecular interactions and potential applications of these compounds (T. Erdogan & F. Erdoğan, 2019).
Synthesis of Chalcone Analogues
In the field of organic synthesis, research by C. Curti, A. Gellis, and P. Vanelle (2007) highlighted the use of 2-bromo-1-arylethanones in the synthesis of α,β-unsaturated ketones, particularly chalcone analogues. Their work demonstrated an electron-transfer chain reaction utilizing 2-bromo-1-arylethanones, showcasing the versatility of these compounds in synthesizing a range of organic molecules (Curti, Gellis, & Vanelle, 2007).
Biotransformation in Drug Synthesis
Yan-Li Miao et al. (2019) explored the biotransformation of 2-chloro-1-(2,4-dichlorophenyl)ethanone, closely related to this compound, using a specific bacterial strain. This study demonstrated the potential of using biocatalysis for the enantioselective synthesis of chiral intermediates in drug development (Miao, Liu, He, & Wang, 2019).
DNA and RNA Binding Studies
N. Mandal et al. (2019) conducted a study on a copper(II) compound derived from a Schiff-base ligand related to 2-bromo-1-arylethanones. Their research focused on the DNA and RNA binding aspects of these compounds, contributing to the understanding of their interactions with biological molecules and potential applications in biochemistry (Mandal et al., 2019).
Development of Chiral Palladacycles
J. S. Yap et al. (2014) explored the synthesis of a novel chiral palladacycle using 1-(2,5-dichlorophenyl)ethanone. Their research highlights the use of these compounds in asymmetric synthesis, an essential aspect of producing enantiomerically pure pharmaceuticals (Yap, Li, Wong, Li, Pullarkat, & Leung, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-Bromo-1-(2,5-dichlorophenyl)ethanone are aminoarylthiazole derivatives and DPP-4 inhibitors . These targets play a crucial role in the treatment of cystic fibrosis and type 2 diabetes mellitus .
Mode of Action
This compound interacts with its targets by acting as a reagent in the preparation of these derivatives . The resulting changes include the correction of chloride transport defects in cystic fibrosis and the inhibition of DPP-4 for the treatment of type 2 diabetes mellitus .
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in the transport of chloride ions in cystic fibrosis and the regulation of glucose metabolism in type 2 diabetes mellitus . The downstream effects of these pathways include improved chloride transport and better control of blood glucose levels .
Result of Action
The molecular and cellular effects of this compound’s action include the correction of chloride transport defects at the cellular level in cystic fibrosis and the inhibition of DPP-4 at the molecular level in type 2 diabetes mellitus . These effects lead to improved patient outcomes in both conditions .
properties
IUPAC Name |
2-bromo-1-(2,5-dichlorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrCl2O/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGILXRDUULAMPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)CBr)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrCl2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60373626 | |
Record name | 2-bromo-1-(2,5-dichlorophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60373626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4571-25-9 | |
Record name | 2-Bromo-1-(2,5-dichlorophenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4571-25-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-bromo-1-(2,5-dichlorophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60373626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-1-(2,5-dichlorophenyl)ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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